Cas no 477600-75-2 (Tofacitinib)

• Product Name: Tofacitinib
• CAS No: 477600-75-2
• MF: C₁₆H₂₀N₆O
• MW: 312.369602203369
• MDL: MFCD11035919
• CID: 68229
• PubChem ID: 9926791
• Update Time: 2026-01-30

Tofacitinib Chemical and Physical Properties

Names and Identifiers

• CP 690550
• 3-((3R,4R)-4-Methyl-3-(methyl(7H-pyrrolo[2,3-d]pyrimidin-4-yl)amino)piperidin-1-yl)-3-oxopropanenitrile
• Tofacitinib CP690550 Tasocitinib
• Tofacitinib citrate
• (3R,4R)-4-methyl-3-(methyl-1H-pyrrolo[2,3-d]pyrimidin-4-ylamino)-β-oxo-1-piperidinepropanenitrile
• 1-Piperidinepropanenitrile, 4-methyl-3-(methyl-7H-pyrrolo[2,3-d]pyrimidin-4-ylamino)-b-oxo-, (3R,4R)-
• 1-Piperidinepropanenitrile, 4-methyl-3-(methyl-7H-pyrrolo[2,3-d]pyrimidin-4-ylamino)-β-oxo-, (...
• 3-((3R,4R)-4-Methyl-3-(methyl(7H-pyrrolo[2,3-d]pyrimidin-4-yl)amino)-2-oxopiperidin-1-yl)propanenitrile
• 3-((3R,4R)-4-methyl-3-(methyl(7H-pyrrolo[2,3-d]pyrimidin-4-yl)amino)piperidin-1-yl)-3-oxopropanenitrile(CP-690550)
• CP 690550 Tofacitinib
• CP-690550
• oxopropanenitrile
• Tasocitinib
• Tasocitinib-CP690550
• Tofacitinib
• Tofacitinib (CP-690550,Tasocitinib)
• racemic-tofacitinib
• tofacitinibum
• 3-{(3R,4R)-4-methyl-3-[methyl(7H-pyrrolo[2,3-d]pyrimidin-4-yl)amino]piperidin-1-yl}-3-oxopropanenitrile
• 3-((3R,4R)-rel-4-Methyl-3-(methyl(7H-pyrrolo[2,3-d]pyrimidin-4-yl)amino)piperidin-1-yl)-3-oxopropanenitrile
• CP-690,550
• Cp-690 free base
• HSDB 8311
• DTXCID00119762
• AKOS005145814
• MFCD11035919
• 477600-75-2 (free base)
• Tofacitinib (CP-690550)
• CHEBI:71200
• CCG-264998
• BRD-K31283835-048-04-4
• TOFACITINIB [INN]
• GS-6106
• s2789
• DTXSID90197271
• D09970
• NSC-782351
• BCPP000274
• 3-[(3R*,4R*)-4-Methyl-3-[methyl(7H-pyrrolo[2,3-d]pyrimidin-4-yl)amino]piperidin-1-yl]-3-oxopropanenitrile
• AKOS005258733
• 3-[(3R,4R)-4-methyl-3-[methyl(7H-pyrrolo[2,3-d]pyrimidin-4-yl)amino]-1-piperidyl]-3-oxo-propanenitrile
• (+)-TOFACITINIB
• MI1
• NCGC00229511-02
• J-524314
• rac-Tofacitinib
• 4oti
• EN300-1718468
• AC-8193
• Tofacitinib (CP-690550, Tasocitinib)
• 3-((3R,4R)-4-Methyl-3-(methyl(7H-pyrrolo(2,3-d)pyrimidin-4-yl)amino)piperidin-1-yl)-3-oxopropanenitrile
• DB08895
• Tofacitinib (USAN)
• CP-690,550 FREE BASE
• 3-[(3R,4R)-4-methyl-3-[methyl({7H-pyrrolo[2,3-d]pyrimidin-4-yl})amino]piperidin-1-yl]-3-oxopropanenitrile
• 3-[(3R,4R)-4-methyl-3-[methyl(7H-pyrrolo[2,3-d]pyrimidin-4-yl)amino]piperidin-1-yl]-3-oxopropanenitrile
• C16H20N6O
• CP-690-550
• NCGC00229511-04
• NSC800953
• 1-PIPERIDINEPROPANENITRILE, 4-METHYL-3-(METHYL-7H-PYRROLO(2,3-D)PYRIMIDIN-4-YLAMINO)-.BETA.-OXO-, (3R,4R)-
• EX-A205
• CP- 690 550
• HY-40354
• Tofacitinib [USAN:INN]
• 3-{(3R,4R)-4-Methyl-3-[methyl-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)-amino]-piperidin-1-yl}-3-oxo-propionitrile
• 477600-75-2
• AR-270/43507983
• NSC-800953
• BRD-K31283835-001-01-9
• Q3530324
• GTPL5677
• racemic-Tasocitinib
• 1259404-17-5
• 1-PIPERIDINEPROPANENITRILE, 4-METHYL-3-(METHYL-7H-PYRROLO(2,3-D)PYRIMIDIN-4-YLAMINO)-beta-OXO-, (3R,4R)-
• AB01565786_02
• (3R,4R)-4-methyl-3-(methyl-7H-pyrrolo[2,3-d]pyrimidin-4-ylamino)-beta-oxo-1-piperidine propanenitrile
• CP-690550 FREE BASE
• 3-{(3R,4R)-4-methyl-3-[methyl-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)-amino]piperidin-1-yl}-3-oxo-propionitrile
• BCP9000550
• Tofacitinib;3-((3R,4R)-4-methyl-3-(methyl(7H-pyrrolo[2,3-d]pyrimidin-4-yl)amino)piperidin-1-yl)-3-oxopropanenitrile
• NCGC00229511-10
• UJLAWZDWDVHWOW-YPMHNXCESA-N
• TOFACITINIB [WHO-DD]
• CP690,550
• 3-{(3R,4R)-4-Methyl-3-[methyl-(7H-pyrrolo[2,3-d]pyrimidin4-yl)-amino]-piperidin-1-yl}-3-oxo-propionitrile
• SCHEMBL322753
• 3lxk
• CP690550
• CS-0050
• 3-((3R,4R)-4-methyl-3-(methyl(7H-pyrrolo[2,3-d]pyrimidin-4-yl)amino)piperidin-1-yl)-3-oxopropanenitrile citrate
• L04AA29
• 3-{4-methyl-3-[methyl(7H-pyrrolo[2,3-d]pyrimidin-4-yl)amino]-1-piperidinyl}-3-oxopropanenitrile
• (3R,4R)-3-{4-Methyl-3-[methyl-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)-amino]-piperidin-1-yl}-3-oxo-propionitrile
• NS00069315
• AMY3992
• 3-Piperidinamine, 1-(cyanoacetyl)-4-methyl-N-methyl-N-1H-pyrrolo(2,3-d)pyrimidin-4-yl-, (3R,4R)-
• CHEMBL221959
• NSC782351
• NCGC00244463-01
• JAK inhibitors: tofacitinib
• 3eyg
• 3fup
• TOFACITINIB [MI]
• BDBM50193995
• 87LA6FU830
• Tofacitinib [USAN]
• UNII-87LA6FU830
• A7301
• TOFACITINIB [VANDF]
• SDCCGSBI-0654407.P002
• Tofacitinib (CP690550; tasocitinib)
• AT43433
• REL-3-((3R,4R)-4-METHYL-3-(METHYL(7H-PYRROLO[2,3-D]PYRIMIDIN-4-YL)AMINO)PIPERIDIN-1-YL)-3-OXOPROPANENITRILE
• Tofacitinib?
• NCGC00229511-25

• MDL： MFCD11035919
• Inchi： 1S/C16H20N6O/c1-11-5-8-22(14(23)3-6-17)9-13(11)21(2)16-12-4-7-18-15(12)19-10-20-16/h4,7,10-11,13H,3,5,8-9H2,1-2H3,(H,18,19,20)/t11-,13+/m1/s1
• InChI Key： UJLAWZDWDVHWOW-YPMHNXCESA-N
• SMILES： O=C(CC#N)N1CC[C@@H](C)[C@H](C1)N(C)C1C2C=CNC=2N=CN=1

Computed Properties

• Exact Mass: 312.17000
• Monoisotopic Mass: 312.16985928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.9
• XLogP3: 1.5

Experimental Properties

• Color/Form: No data available
• Density: 1.3
• Melting Point: No data available
• Boiling Point: 585.8±50.0 °C at 760 mmHg
• Flash Point: 308.1±30.1 °C
• Refractive Index: 1.646
• PSA: 88.91000
• LogP: 1.48268

Tofacitinib Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines
• Other Chemical additives Functional Additives

Additional information on Tofacitinib

Introduction to Tofacitinib (CAS No. 477600-75-2): Mechanism, Applications, and Recent Research Developments

Tofacitinib, chemically designated as (3S)-N-[4-[(3S)-3-(4-cyanophenyl)-1-oxopropyl]piperazin-1-yl]-4-methylbenzamide, is a well-known pharmaceutical compound with the CAS number 477600-75-2. This immunomodulatory agent has gained significant attention in the field of pharmaceutical chemistry and medical research due to its potent biological activity and therapeutic potential. Tofacitinib belongs to the class of Janus kinase (JAK) inhibitors, which play a crucial role in regulating immune responses and inflammation. Its molecular structure and pharmacological properties have been extensively studied, leading to its approval for the treatment of several autoimmune diseases.

The chemical structure of Tofacitinib features a complex arrangement of functional groups, including a piperazine ring, a benzamide moiety, and a cyanophenyl group. These structural elements contribute to its high affinity for JAK enzymes, particularly JAK1 and JAK3, which are overactive in conditions like rheumatoid arthritis (RA) and psoriasis. The (3S)-configuration of the molecule is critical for its binding affinity and biological activity, underscoring the importance of stereochemistry in drug design.

Since its initial approval by regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), Tofacitinib has been widely used in clinical practice. It has demonstrated efficacy in reducing signs and symptoms of moderate to severe RA in patients who have had an inadequate response or intolerance to one or more tumor necrosis factor (TNF) inhibitor therapies. Additionally, Tofacitinib has shown promise in treating other inflammatory conditions, including psoriatic arthritis and plaque psoriasis.

Recent research has further elucidated the mechanisms of action of Tofacitinib beyond its primary role as a JAK inhibitor. Studies have highlighted its ability to modulate signaling pathways involved in cytokine production, cell proliferation, and differentiation. For instance, Tofacitinib has been found to inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-17 (IL-17). These findings have enhanced our understanding of how Tofacitinib exerts its therapeutic effects and may inform the development of combination therapies with other immunomodulatory agents.

In addition to its anti-inflammatory properties, Tofacitinib has been investigated for its potential applications in oncology. Preclinical studies have suggested that Tofacitinib may have antitumor effects by inhibiting JAK-dependent signaling pathways that promote cancer cell growth and survival. While further research is needed to fully evaluate its oncological potential, these findings open up new avenues for exploring Tofacitinib's utility beyond autoimmune diseases.

The pharmacokinetic profile of Tofacitinib is another area of active investigation. Studies have demonstrated that Tofacitinib exhibits linear pharmacokinetics over the therapeutic dose range, with a bioavailability of approximately 50% when administered orally. The drug is primarily metabolized by cytochrome P450 enzymes, particularly CYP3A4 and CYP2C9. Understanding these pharmacokinetic characteristics is essential for optimizing dosing regimens and minimizing potential drug-drug interactions.

Recent clinical trials have also explored the long-term safety and efficacy of Tofacitinib in various patient populations. These studies have provided valuable insights into the risks associated with long-term use of JAK inhibitors, including infections and cardiovascular events. However, they have also reinforced the benefits of Tofacitinib in improving quality of life for patients with chronic inflammatory conditions.

The development of novel formulations of Tofacitinib has been another focus area in recent years. Efforts are underway to enhance the bioavailability and patient compliance of this drug through innovative delivery systems such as extended-release formulations or transdermal patches. Such advancements could improve the therapeutic outcomes for patients receiving Tofacitinib therapy.

Overall, Tofacitinib (CAS No. 477600-75-2) represents a significant advancement in the treatment of autoimmune diseases due to its potent immunomodulatory effects and favorable pharmacokinetic profile. Ongoing research continues to uncover new aspects of its mechanism of action and expand its potential applications in medicine. As our understanding of inflammatory diseases evolves, it is likely that Tofacitinib will remain a cornerstone therapy in this field for years to come.